Cas no 126504-87-8 (2,5-Bis(chloromethyl)pyrimidine)

2,5-Bis(chloromethyl)pyrimidine structure
126504-87-8 structure
Product Name:2,5-Bis(chloromethyl)pyrimidine
CAS No:126504-87-8
MF:C6H6Cl2N2
MW:177.03
CID:6803785
PubChem ID:14686700
Update Time:2025-03-27

2,5-Bis(chloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • AB58929
    • AKOS006304117
    • 126504-87-8
    • 2,5-BIS(CHLOROMETHYL)PYRIMIDINE
    • 2,5-Bis(chloromethyl)pyrimidine
    • Inchi: 1S/C6H6Cl2N2/c7-1-5-3-9-6(2-8)10-4-5/h3-4H,1-2H2
    • InChI Key: HZLBEEAMWXSDIA-UHFFFAOYSA-N
    • SMILES: C1(CCl)=NC=C(CCl)C=N1

Computed Properties

  • Exact Mass: 175.9908036Da
  • Monoisotopic Mass: 175.9908036Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 25.8Ų
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